Cas no 380477-63-4 (3-[4-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)-2-propenamide)

• Product Name: 3-[4-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)-2-propenamide
• CAS No: 380477-63-4
• MF: C₂₃H₁₅Cl₃N₂O₂
• MW: 457.736402750015
• CID: 5447113
• PubChem ID: 2350396
• Update Time: 2025-09-24

3-[4-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• STK522719
• (2E)-3-{4-[(4-chlorobenzyl)oxy]phenyl}-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide
• Z56832713
• 3-{4-[(4-chlorophenyl)methoxy]phenyl}-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide
• (2E)-3-{4-[(4-CHLOROBENZYL)OXY]PHENYL}-2-CYANO-N-(3,5-DICHLOROPHENYL)ACRYLAMIDE
• EN300-26585498
• 380477-63-4
• (E)-3-[4-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide
• AKOS001009691
• 3-[4-[(4-Chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)-2-propenamide

• Inchi： 1S/C23H15Cl3N2O2/c24-18-5-1-16(2-6-18)14-30-22-7-3-15(4-8-22)9-17(13-27)23(29)28-21-11-19(25)10-20(26)12-21/h1-12H,14H2,(H,28,29)
• InChI Key： FBWQXBDRPMUVGA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC(Cl)=C1)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(Cl)C=C2)C=C1

Computed Properties

• Exact Mass: 456.019911g/mol
• Monoisotopic Mass: 456.019911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 662.9±55.0 °C(Predicted)
• pka: 9.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides